Cas no 341989-73-9 (Benzaldehyde, 2,6-diethoxy-4-hydroxy- (9CI))

• Product Name: Benzaldehyde, 2,6-diethoxy-4-hydroxy- (9CI)
• CAS No: 341989-73-9
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1022388
• PubChem ID: 21953911
• Update Time: 2025-04-20

Benzaldehyde, 2,6-diethoxy-4-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,6-diethoxy-4-hydroxy- (9CI)
• 2,6-diethoxy-4-hydroxybenzaldehyde
• DTXSID40620685
• 341989-73-9
• DB-127477
• SCHEMBL1002691

• Inchi： 1S/C11H14O4/c1-3-14-10-5-8(13)6-11(15-4-2)9(10)7-12/h5-7,13H,3-4H2,1-2H3
• InChI Key： SBZPGAMKPAUSJL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(C=1C=O)OCC)O

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes